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Compound of Interest

Compound Name: Trigonosin F

Cat. No.: B15595101

For Immediate Release

This technical guide provides a comprehensive overview of Trigonosin F, a daphnane-type
diterpenoid, for researchers, scientists, and drug development professionals. This document
outlines its chemical identity, and available biological activity data, with a focus on its potent
anti-HIV-1 properties.

Core Compound Details

Parameter Value Source

MedChemExpress, BOC

Compound Name Trigonosin F Sciences
CAS Number 1262842-73-8 [11[21[3]
Molecular Formula C46H54013 [2][3]
Chemical Class Daphnane-type Diterpenoid [4105161[7]

Twigs and leaves of
Source ] ) [41051617]
Trigonostemon thyrsoideum

Biological Activity

Trigonosin F has demonstrated significant biological activity, most notably its potent anti-HIV-1
capabilities. Research has highlighted its effectiveness in inhibiting the replication of the HIV-1
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virus.

Anti-HIV-1 Activity

A comprehensive review of daphnane-type diterpenoids reported that Trigonosin F exhibits
potent anti-HIV-1 activity.[7] Studies have evaluated its efficacy alongside other related
compounds, such as rediocides A, C, and F, with reported half-maximal effective
concentrations (EC50) in the nanomolar range, from 0.001 to 0.015 nM.[8]

Quantitative Data Summary

Compound Biological Activity EC50 (nM)

Trigonosin F Anti-HIV-1 0.001 - 0.015
Rediocide A Anti-HIV-1 0.001 - 0.015
Rediocide C Anti-HIV-1 0.001 - 0.015
Rediocide F Anti-HIV-1 0.001 - 0.015

Experimental Protocols

Detailed experimental methodologies for the isolation and characterization of Trigonosin F are
crucial for its further study and development. While a specific, detailed protocol for the
synthesis of Trigonosin F is not readily available in the public domain, the general approach
for isolating daphnane-type diterpenoids from their natural source, Trigonostemon thyrsoideum,
follows a standard phytochemical workflow.

General Isolation and Characterization Workflow:
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General Workflow for Trigonosin F Isolation

Plant Material Collection
(Twigs and leaves of Trigonostemon thyrsoideum)

'

Drying and Grinding

'

Solvent Extraction
(e.g., with methanol or ethanol)

'

Crude Extract Concentration

i

Solvent Partitioning
(e.g., with ethyl acetate and water)

'

Column Chromatography
(e.g., Silica gel, Sephadex LH-20)

'

High-Performance Liquid Chromatography (HPLC)
(Purification of Trigonosin F)

'

Structural Elucidation
(NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the isolation and characterization of Trigonosin F.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15595101?utm_src=pdf-body-img
https://www.benchchem.com/product/b15595101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling Pathways

The precise molecular mechanism and signaling pathways through which Trigonosin F exerts
its anti-HIV-1 effects have not been fully elucidated in publicly available literature. However,
daphnane-type diterpenoids are known to interact with various cellular targets. Further
research is required to map the specific signaling cascades modulated by Trigonosin F in the
context of HIV-1 infection.

Hypothesized Anti-HIV-1 Mechanism:

Hypothesized Anti-HIV-1 Mechanism of Action
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Caption: Hypothesized points of intervention for Trigonosin F in the HIV-1 lifecycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Trigonosin F: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595101#trigonosin-f-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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